2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride

• IUPAC Name: 2-amino-4-methoxy-4-oxobutanoic acid;hydrochloride
• InChI: InChI=1S/C5H9NO4.ClH/c1-10-4(7)2-3(6)5(8)9;/h3H,2,6H2,1H3,(H,8,9);1H
• InChI Key: QRBMPUYOGOCYDJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(C(=O)O)N.Cl
• Molecular Formula: C5H10ClNO4
• Molecular Weight: 183.59 g/mol
• CAS RN: 1835-52-5, 16856-13-6

Description

2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride is a chemical compound with the molecular formula C5H10ClNO4. It is used in various scientific research and has been referenced in several peer-reviewed papers.

Molecular Structure Analysis

The molecular structure of 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride can be represented by the InChI code: 1S/C5H9NO4.ClH/c1-10-4(7)2-3(6)5(8)9;/h3H,2,6H2,1H3,(H,8,9);1H. This code provides a specific representation of the molecule’s structure, including its connectivity, tautomeric states, isotopic forms, and charge distribution.

Physical And Chemical Properties Analysis

2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride has a molecular weight of 183.59. It is a solid at room temperature and should be stored in an inert atmosphere, preferably in a freezer under -20°C.

Scientific Research Applications

• Molecular Docking and Spectroscopic Studies : Research on butanoic acid derivatives like 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride has been focused on molecular docking and spectroscopic studies. These studies explore the stability, reactivity, and potential biological activities of the compound, which could be significant for pharmacological importance (Vanasundari et al., 2018).

• Enantioselective Catalysis : The compound has been used in studies involving enantioselective catalysis. Research in this area focuses on its transformation into different compounds that serve as building blocks in natural product syntheses, highlighting its significance in organic chemistry (Ostermeier et al., 2003).

• Inhibition Studies in Medicinal Chemistry : It has applications in medicinal chemistry, particularly in the synthesis of novel compounds with potential biological activities. For example, derivatives of 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride have been tested as inhibitors in various biological assays (Musser et al., 1987).

• Analytical Chemistry Applications : In analytical chemistry, derivatives of this compound have been utilized in the development of sensitive assays, such as in the analysis of specific insecticides in fruit samples, demonstrating its utility in environmental and food safety research (Zhang et al., 2008).

• Study of Metabolic Pathways : The compound has been used in the study of in vivo metabolism, aiding in the understanding of metabolic pathways and the identification of metabolites in various organisms (Kanamori et al., 2002).

• Role in Apoptosis and Cell Biology : Its derivatives have been studied for their role in inducing apoptosis in cell lines, which is crucial for understanding cellular mechanisms and could have implications in cancer research (Quash et al., 1995).

• Chemical Synthesis and Drug Development : The compound has been employed in the synthesis of various other chemicals, demonstrating its versatility and importance in the development of new pharmaceuticals and chemical entities (Morokuma et al., 2008).

• Potential in Diabetes Treatment : Research has explored its derivatives as potential anti-diabetic agents, investigating their effects on various biological markers relevant to diabetes management (Khurana et al., 2018).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray.